Cas no 20897-48-7 (Benzothiazole,2-(fluoromethyl)-6-nitro-)

Benzothiazole,2-(fluoromethyl)-6-nitro- structure
20897-48-7 structure
Product Name:Benzothiazole,2-(fluoromethyl)-6-nitro-
CAS No:20897-48-7
MF:C8H5FN2O2S
MW:212.200903654099
CID:241748
Update Time:2024-01-26

Benzothiazole,2-(fluoromethyl)-6-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole,2-(fluoromethyl)-6-nitro-
    • Benzothiazole, 2-(fluoromethyl)-6-nitro- (8CI)
    • 2-(Fluoromethyl)-6-nitro-1,3-benzothiazole
    • Benzothiazole, 2-(fluoromethyl)-6-nitro-
    • Inchi: 1S/C8H5FN2O2S/c9-4-8-10-6-2-1-5(11(12)13)3-7(6)14-8/h1-3H,4H2
    • InChI Key: OCZQWVHLSKZAMU-UHFFFAOYSA-N
    • SMILES: S1C2=CC([N+]([O-])=O)=CC=C2N=C1CF

Computed Properties

  • Exact Mass: 212.00565
  • Monoisotopic Mass: 212.006
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.517±0.06 g/cm3(Predicted)
  • Boiling Point: 345.4±22.0 °C(Predicted)
  • PSA: 56.03
  • pka: -1.84±0.10(Predicted)
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